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Compound of Interest

Compound Name: Sancycline

Cat. No.: B15560047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo efficacy of Sancycline, a
semisynthetic tetracycline antibiotic. The document focuses on gquantitative data from animal
models, detailed experimental protocols, and visualizations of the underlying scientific
processes. Sancycline, also known as 6-demethyl-6-deoxytetracycline or Bonomycin,
demonstrates efficacy against a range of bacteria, including strains resistant to other
tetracyclines.

Core Efficacy Data

Sancycline has demonstrated notable in vivo activity against Staphylococcus aureus in murine
models. The effective dose for 50% of the population (ED50) has been determined for different

routes of administration, highlighting its potential as a therapeutic agent.[1]

Table 1: In Vivo Efficacy of Sancycline Against
Staphylococcus aureus in Mice
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Route of

Animal Model Pathogen . . Efficacy Metric  Value (mgl/kg)
Administration
Staphylococcus
Mouse Intravenous (1V) ED50 0.46[1]
aureus
Staphylococcus Subcutaneous
Mouse ED50 0.6[1]
aureus (SC)

Mechanism of Action

Sancycline functions by inhibiting protein synthesis in bacteria. It reversibly binds to the 30S
ribosomal subunit, which prevents the attachment of aminoacyl-tRNA to the ribosomal A site.[2]
[3] This action effectively halts the elongation of peptide chains, leading to a bacteriostatic

effect. Notably, glycylcycline derivatives of Sancycline have shown efficacy against bacteria

possessing the two major mechanisms of tetracycline resistance: ribosomal protection and

active efflux.[4]

Signaling Pathway: Inhibition of Bacterial Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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